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Executive Summary
The landscape of polymer additives is undergoing a significant transformation, driven by

regulatory scrutiny and consumer demand for safer materials. Traditional phthalate plasticizers,

particularly di(2-ethylhexyl) phthalate (DEHP), have faced restrictions due to concerns over

their potential endocrine-disrupting properties.[1][2][3][4] This has spurred the development and

adoption of alternative plasticizers, among which esters of 1,2-Cyclohexanedicarboxylic acid
have emerged as leading candidates. The most prominent member of this class, 1,2-

Cyclohexane dicarboxylic acid diisononyl ester (DINCH), is now widely used in sensitive

applications such as medical devices, toys, and food packaging.[2][3][5] This technical guide

provides a comparative study of these next-generation plasticizers, focusing on their synthesis,

mechanism of action, performance characteristics, and toxicological profiles, supported by

detailed experimental protocols and quantitative data.

Introduction to 1,2-Cyclohexanedicarboxylic Acid
Plasticizers
Plasticizers are additives that increase the flexibility, workability, and durability of polymeric

materials, most notably polyvinyl chloride (PVC).[6][7] They function by embedding themselves
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between the polymer chains, reducing intermolecular forces and lowering the glass transition

temperature (Tg).[6][7] For decades, phthalate esters were the industry standard. However,

their tendency to migrate from the polymer matrix and their classification as potential endocrine

disruptors have necessitated the search for safer alternatives.[2][4]

Esters of 1,2-Cyclohexanedicarboxylic acid, such as DINCH, are non-phthalate plasticizers

developed specifically for applications with close human contact.[5][8] They are produced by

the hydrogenation of the corresponding phthalate esters, which saturates the aromatic ring and

alters the molecule's toxicological and physical properties.[8] This structural modification results

in a favorable safety profile while maintaining excellent plasticizing performance.[8][9]

Synthesis and Mechanism of Action
Synthesis Pathway
The primary industrial route for producing 1,2-Cyclohexanedicarboxylic acid esters is the

catalytic hydrogenation of their phthalate analogues. For example, Diisononyl Phthalate (DINP)

is converted to Diisononyl 1,2-cyclohexanedicarboxylate (DINCH).[8][10] This process involves

reacting the phthalate ester with hydrogen gas in the presence of a catalyst, typically a noble

metal like rhodium or ruthenium, under controlled temperature and pressure.
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Caption: Synthesis of DINCH via catalytic hydrogenation of DINP.
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Mechanism of Plasticization
At a molecular level, plasticizers function by disrupting the rigid structure of the polymer matrix.

The plasticizer molecules, which are smaller than the polymer chains, intersperse themselves

between the long PVC chains. This increases the "free volume" within the material, allowing the

polymer chains to slide past one another more easily when a force is applied.[6][11] This

increased molecular mobility manifests as enhanced flexibility, reduced hardness, and a lower

glass transition temperature (Tg). The effectiveness of a plasticizer is largely dependent on its

compatibility with the polymer, which is influenced by factors like molecular size, polarity, and

structure.[6]
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Caption: Molecular mechanism of PVC plasticization.

Comparative Performance Data
The performance of plasticizers is evaluated based on their effect on the mechanical and

thermal properties of the polymer, as well as their permanence (i.e., resistance to migration).

The following tables summarize comparative data for DINCH against the traditional phthalate

DEHP and another common non-phthalate alternative, DEHT (Di(2-ethylhexyl) terephthalate).

Data is typically for PVC formulations with plasticizer content around 40-60 phr (parts per

hundred resin).

Table 1: Mechanical Properties of Plasticized PVC
Property

Test
Method

DEHP DINCH DEHT Unit

Tensile

Strength
ASTM D638 20 - 24 22 - 26 23 - 27 MPa

Elongation at

Break
ASTM D638 300 - 350 320 - 380 280 - 330 %

100%

Modulus
ASTM D638 9 - 11 10 - 12 11 - 13 MPa

Hardness ASTM D2240 75 - 85 80 - 90 82 - 92 Shore A

Note: Values are typical ranges and can vary with specific formulations.

Table 2: Thermal and Migration Properties
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Property
Test
Method

DEHP DINCH DEHT Unit

Glass

Transition

Temp. (Tg)

ASTM D3418 -35 to -45 -40 to -50 -45 to -55 °C

Volatility

(Weight Loss)
ASTM D1203 1.5 - 2.5 0.8 - 1.2 0.7 - 1.1 %

Migration into

Hexane
ASTM D1239 15 - 20 8 - 12 7 - 11 % Wt. Loss

Migration into

Oil
ASTM D1239 4 - 6 1 - 2 1 - 2 % Wt. Loss

Note: Lower values for volatility and migration indicate better permanence.

Experimental Protocols
Detailed and standardized methodologies are crucial for the accurate comparison of plasticizer

performance.

Preparation of Plasticized PVC Sheets
Compounding: Dry blend PVC resin (e.g., K-value 67-70), plasticizer (at the desired phr),

thermal stabilizer (e.g., Ca/Zn stearate, 2-3 phr), and lubricant (e.g., stearic acid, 0.5 phr) in

a high-speed mixer.

Milling: Process the compound on a two-roll mill at a temperature of 160-170°C for 5-10

minutes until a homogeneous sheet is formed.

Molding: Press the milled sheet in a hydraulic press at 170-180°C under a pressure of 10-15

MPa for 5 minutes, followed by cool pressing for 5 minutes to create a plaque of uniform

thickness (e.g., 1-2 mm).

Conditioning: Condition the molded sheets at 23 ± 2°C and 50 ± 5% relative humidity for at

least 24 hours before testing, as per ASTM D618.
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Mechanical Properties Testing
Protocol: ASTM D638 - "Standard Test Method for Tensile Properties of Plastics"

Apparatus: Universal Testing Machine (UTM) with a suitable load cell.

Specimen: Die-cut dumbbell-shaped specimens (Type IV) from the conditioned sheets.

Procedure:

Measure the width and thickness of the narrow section of the specimen.

Mount the specimen in the grips of the UTM.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min).

Record the load and elongation until the specimen fractures.

Calculations:

Tensile Strength (MPa): Maximum load / Original cross-sectional area.

Elongation at Break (%): (Final length - Initial length) / Initial length * 100.

Thermal Analysis
Protocol 1: ASTM D3418 - "Standard Test Method for Transition Temperatures and

Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry

(DSC)"

Purpose: To determine the Glass Transition Temperature (Tg).

Procedure:

A small sample (5-10 mg) is sealed in an aluminum pan.

The sample is heated to a temperature above its processing temperature (e.g., 200°C) to

erase thermal history.
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It is then cooled at a controlled rate (e.g., 10°C/min) to below its expected Tg (e.g., -80°C).

A second heating scan is performed at the same rate, and the Tg is determined from the

inflection point in the heat flow curve.[12][13]

Protocol 2: ASTM E1131 - "Standard Test Method for Compositional Analysis by

Thermogravimetry"

Purpose: To assess thermal stability and volatility.

Procedure:

A sample (10-20 mg) is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air).[14]

The weight of the sample is recorded as a function of temperature. The temperature at

which significant weight loss begins is an indicator of thermal stability.

Migration Resistance Testing
Protocol: ASTM D1239 - "Standard Test Method for Resistance of Plastic Films to Extraction

by Chemicals"

Purpose: To measure the amount of plasticizer that leaches out into a liquid.

Procedure:

Cut a precisely sized specimen (e.g., 50 x 50 mm) and record its initial weight (W1).

Immerse the specimen completely in the test liquid (e.g., distilled water, n-hexane, olive

oil) in a sealed container.[15][16]

Maintain at a specified temperature (e.g., 23°C or 60°C) for a set duration (e.g., 24 hours).

Remove the specimen, gently wipe it dry, and condition it to allow any absorbed solvent to

evaporate.
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Record the final weight (W2).

Calculation:

Percent Weight Loss (%): [(W1 - W2) / W1] * 100.
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Caption: General workflow for comparative evaluation of plasticizers.

Toxicological Profile
A key driver for the adoption of 1,2-Cyclohexanedicarboxylic acid plasticizers is their

favorable toxicological profile compared to many ortho-phthalates.

Reproductive and Developmental Toxicity: Extensive studies on DINCH have shown no

evidence of the reproductive or developmental toxicity that has been a primary concern for

DEHP.[8][9] Unlike DEHP, DINCH does not appear to cause testicular toxicity in animal

studies.[9]

Endocrine Disruption: DINCH is not considered an endocrine disruptor.[17][9] While some

recent in-vitro studies suggest that DINCH might affect lipid metabolism, the overall weight of

evidence from regulatory bodies indicates a lack of endocrine-disrupting properties relevant

to human health at typical exposure levels.[18][19]

General Toxicity: The acute toxicity of DINCH is very low.[20] In repeated-dose studies in

animals, the target organs identified at high doses were the liver, kidney, and thyroid, but

these effects were often associated with metabolic processes specific to the animal models

and considered to have a threshold.[9]

Metabolism: When ingested, DINCH is rapidly metabolized and excreted.[20] Its metabolites

can be used as biomarkers to monitor human exposure.[8][21] Studies have shown that

while human exposure to DINCH is widespread, the levels are generally much lower than for

legacy phthalates.[2][8]

Applications in Sensitive Industries
The combination of good plasticizing performance and a strong safety profile makes DINCH

and related compounds ideal for use in sensitive applications where human contact is direct

and prolonged.

Medical Devices: Used in IV bags, tubing, catheters, and other flexible PVC medical

products as a replacement for DEHP.[1][3][17][5]
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Toys and Childcare Articles: Widely used to ensure the safety of toys, teething rings, and

other items for children.[2][3][17][5]

Food Contact Materials: Approved for use in food packaging films, seals, and tubing, owing

to its very low migration rate into fatty and aqueous foods.[3][5]

Other Applications: Also found in flooring, wall coverings, adhesives, and sealants where low

emissions and safety are desired.[5][22]

Conclusion
Plasticizers derived from 1,2-Cyclohexanedicarboxylic acid, led by DINCH, represent a

significant advancement in polymer additive technology. They offer a technically robust and

toxicologically sound alternative to traditional ortho-phthalates. Their performance in terms of

mechanical properties, thermal stability, and permanence is comparable, and often superior, to

that of DEHP. For researchers and professionals in fields like drug development, where the

safety and integrity of materials are paramount, these plasticizers provide a reliable solution for

formulating flexible polymers that meet stringent regulatory and safety standards. The

continued study and development of such alternatives are crucial for advancing material safety

and sustainability in science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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